Cas no 1326810-75-6 (Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate
• CAS No: 1326810-75-6
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• MDL: MFCD18433858
• CID: 4694627
• Update Time: 2025-11-06

Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD18433858
• Inchi： 1S/C16H20N2O2/c1-3-5-6-12-7-9-13(10-8-12)14-11-15(18-17-14)16(19)20-4-2/h7-11H,3-6H2,1-2H3,(H,17,18)
• InChI Key： MKIHUWSVTFIADA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=CC(=CC=2)CCCC)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 301
• Topological Polar Surface Area: 55

Additional information on Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate

Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326810-75-6): A Comprehensive Overview

Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326810-75-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents. The molecular structure of Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with a butylphenyl group and a carboxylate ester moiety, which contributes to its diverse chemical reactivity and potential biological activity.

The significance of this compound lies in its potential applications across multiple domains, including medicinal chemistry, agrochemicals, and material science. In recent years, there has been a growing interest in pyrazole derivatives due to their versatile pharmacological properties. Pyrazole compounds are known for their ability to interact with various biological targets, making them attractive for drug discovery efforts. Specifically, the presence of the butylphenyl group in Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate enhances its binding affinity to certain enzymes and receptors, which is a critical factor in the design of effective therapeutic molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate, making it more accessible for research purposes. The synthesis typically involves multi-step reactions, including condensation reactions and esterification processes, which highlight the compound's synthetic utility. The availability of this compound in pure form has facilitated its incorporation into various research projects aimed at identifying new drug candidates.

One of the most compelling aspects of Ethyl 5-(4-butylphenyl)-1H-pyrazole-3-carboxylate is its potential as a scaffold for drug development. The pyrazole core is a well-documented pharmacophore that has been successfully incorporated into numerous active pharmaceutical ingredients (APIs). Its structural flexibility allows for modifications that can fine-tune its biological activity, making it an ideal candidate for structure-activity relationship (SAR) studies. Researchers have leveraged this compound to explore new therapeutic pathways, particularly in the treatment of inflammatory diseases, infectious disorders, and neurological conditions.

The biological activity of Ethyl 5-(4-butulphenil)-1H-pyrazole-3-carboxilato has been extensively studied in vitro and in vivo. Preliminary findings suggest that it exhibits inhibitory effects on certain enzymes and receptors associated with disease pathways. For instance, studies have shown that derivatives of pyrazole can modulate the activity of cyclooxygenase (COX) enzymes, which are key targets in the management of pain and inflammation. Additionally, the butylphenyl substituent may contribute to enhanced solubility and bioavailability, further improving its pharmacokinetic profile.

In the context of agrochemical research, Ethil 5-(4-butulfenil)-1H-pirazol-3-carbossilato has shown promise as a precursor for developing novel pesticides and herbicides. Pyrazole-based compounds are known for their efficacy against a wide range of pests and weeds due to their ability to disrupt essential biological processes. The structural features of this compound make it a suitable candidate for designing environmentally friendly agrochemicals that offer high efficacy with minimal ecological impact.

The material science applications of Ethil 5-(4-butulfenil)-1H-pirazol-3-carbossilato are also noteworthy. Its unique chemical properties make it suitable for use in the development of advanced materials, such as liquid crystals and organic semiconductors. These materials are integral to modern electronic devices, including displays and solar cells. The ability to fine-tune the electronic properties of these materials through structural modifications offers exciting possibilities for innovation in nanotechnology.

The future prospects for Ethil 5-(4-butulfenil)-1H-pirazol-3-carbossilato are vast and multifaceted. As research continues to uncover new applications and functionalities, this compound is poised to play a significant role in various scientific disciplines. Collaborative efforts between chemists, biologists, and engineers will be essential to fully realize its potential. The continued exploration of its synthetic pathways and biological activities will undoubtedly lead to groundbreaking discoveries that benefit society.